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Introduction
Calcium chloride (CaCl₂) is a salt that is highly effective for creating low-temperature freezing

baths. Its ability to significantly depress the freezing point of water makes it a valuable tool in

laboratory settings for various applications, including cryopreservation, cooling reactions, and

trapping volatile substances.[1][2] This document provides detailed application notes and

protocols for the preparation and use of freezing baths with Calcium chloride, dihydrate
(CaCl₂·2H₂O).

The principle behind the use of calcium chloride in freezing baths is freezing point depression.

When dissolved in water, calcium chloride dissociates into three ions (one Ca²⁺ and two Cl⁻),

which interfere with the formation of the ice crystal lattice, thereby lowering the freezing point of

the solution.[3] The extent of this depression is dependent on the concentration of the calcium

chloride solution.

Key Properties of Calcium Chloride, Dihydrate
Hygroscopic and Deliquescent: Calcium chloride, dihydrate readily absorbs moisture from

the air.[4][5] It is important to store it in a tightly sealed container to prevent it from dissolving.

[5][6]
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Exothermic Dissolution: The dissolution of calcium chloride in water is an exothermic

process, meaning it releases a significant amount of heat.[4][7] This property must be

considered during the preparation of the freezing bath to ensure safety and achieve the

desired temperature.

Eutectic Temperature: The eutectic point is the lowest possible freezing temperature for a

calcium chloride-water mixture. For calcium chloride, the eutectic temperature is

approximately -51.0°C (-59.8°F) at a concentration of about 29.8% by weight of anhydrous

CaCl₂.[7][8]

Quantitative Data: Freezing Point of Calcium
Chloride Solutions
The following table summarizes the approximate freezing points of various concentrations of

calcium chloride solutions. This data is crucial for preparing a freezing bath to achieve a

specific target temperature.

% CaCl₂ by Weight
(Anhydrous
Equivalent)

Molarity (mol/L) of
CaCl₂

Freezing Point (°C) Freezing Point (°F)

5 ~0.45 -2.9 26.8

10 ~0.9 -6.4 20.5

15 ~1.4 -11.1 12.0

20 ~2.0 -18.9 -2.0

25 ~2.6 -29.2 -20.6

29.8 (Eutectic) ~3.2 -51.0 -59.8

Note: The molarity values are approximate and can vary slightly with temperature and the

specific form of calcium chloride used (dihydrate vs. anhydrous). The freezing points are also

approximate and can be influenced by the rate of cooling and the presence of impurities.
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Experimental Protocol: Preparation of a Calcium
Chloride Freezing Bath
This protocol details the steps for creating a freezing bath using Calcium chloride, dihydrate
and ice.

4.1. Materials

Calcium chloride, dihydrate (CaCl₂·2H₂O)

Crushed ice or snow

A well-insulated container (e.g., Dewar flask, insulated bucket)

A stirring rod or magnetic stirrer

A low-temperature thermometer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

4.2. Safety Precautions

Calcium chloride can cause serious eye irritation.[9][10][11] Always wear safety goggles.

The dissolution of calcium chloride in water is exothermic and can cause the solution to heat

up significantly.[7] Add the calcium chloride to the ice/water mixture slowly.

Prolonged skin contact may cause irritation.[6] Wear gloves.

Handle calcium chloride in a well-ventilated area to avoid inhaling dust.

Consult the Safety Data Sheet (SDS) for Calcium chloride, dihydrate before use for

complete safety information.[9][10][12]

4.3. Step-by-Step Procedure

Prepare the Insulated Container: Place the insulated container on a stable surface.
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Add Crushed Ice: Fill the container approximately halfway with crushed ice. Using crushed

ice increases the surface area for a more efficient cooling process.

Add Water (Optional but Recommended): Add a small amount of cold water to the ice to

create a slurry. This improves thermal contact between the ice and the calcium chloride.

Initial Temperature Measurement: Place the thermometer in the ice slurry and record the

initial temperature (it should be close to 0°C).

Slowly Add Calcium Chloride, Dihydrate: While continuously stirring, slowly add the pre-

weighed Calcium chloride, dihydrate to the ice slurry. The amount to add will depend on

the desired final temperature (refer to the table in Section 3). For example, to achieve a

temperature around -20°C, a ratio of approximately 1 part calcium chloride hexahydrate to

2.5-3 parts ice by weight can be used as a starting point.[13]

Monitor Temperature: Continue to stir the mixture and monitor the temperature with the

thermometer. The temperature will begin to drop as the calcium chloride dissolves and

depresses the freezing point of the water.

Achieve Target Temperature: Continue adding small portions of calcium chloride until the

desired temperature is reached. Be aware that adding too much calcium chloride beyond the

eutectic concentration will cause the freezing point to rise.

Maintain the Bath: The freezing bath will maintain its low temperature as long as there is

solid ice present. To maintain the temperature over a longer period, periodically add more

crushed ice and, if necessary, small amounts of calcium chloride.
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Experimental Workflow for Preparing a Calcium Chloride Freezing Bath
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Caption: Workflow for preparing a calcium chloride freezing bath.
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Relationship Between CaCl₂ Concentration and Freezing Point
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Caption: Effect of CaCl₂ concentration on freezing point.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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